Cas no 190841-39-5 (Benzo[a]pyren-10-ol, 7,8,9,10-tetrahydro-6-nitro-)
190841-39-5 structure
Product Name:Benzo[a]pyren-10-ol, 7,8,9,10-tetrahydro-6-nitro-
CAS No:190841-39-5
MF:C20H15NO3
MW:317.338005304337
CID:237352
PubChem ID:71356038
Update Time:2025-04-19
Benzo[a]pyren-10-ol, 7,8,9,10-tetrahydro-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyren-10-ol, 7,8,9,10-tetrahydro-6-nitro-
- 6-nitro-7,8,9,10-tetrahydrobenzo[a]pyren-10-ol
- 7,8,9,10-Tetrahydro-6-nitro-benzo(a)pyren-10-ol
- DTXSID00940674
- 190841-39-5
- 6-Nitro-7,8,9,10-tetrahydrobenzo[pqr]tetraphen-10-ol
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- Inchi: 1S/C20H15NO3/c22-16-6-2-5-14-18(16)13-9-7-11-3-1-4-12-8-10-15(19(13)17(11)12)20(14)21(23)24/h1,3-4,7-10,16,22H,2,5-6H2
- InChI Key: QABHAKLSJUUGDA-UHFFFAOYSA-N
- SMILES: OC1CCCC2C(=C3C=CC4=CC=CC5C=CC(=C3C=54)C=21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 317.10525
- Monoisotopic Mass: 317.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
Benzo[a]pyren-10-ol, 7,8,9,10-tetrahydro-6-nitro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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